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Compound of Interest

Compound Name:
(R)-3-Aminopiperidin-2-one

hydrochloride

Cat. No.: B1443240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The CAS number 164283-79-4 provided in the topic query appears to be incorrect

and likely refers to a product or catalog number. This guide focuses on Methyl

trifluoromethanesulfonate (CAS: 333-27-7), which is strongly associated with the product code

"164283" from major chemical suppliers. All data herein pertains to Methyl

trifluoromethanesulfonate.

Introduction
Methyl trifluoromethanesulfonate, commonly known as methyl triflate (MeOTf), is a powerful

and versatile methylating agent widely employed in organic synthesis.[1][2] Its high reactivity

stems from the trifluoromethanesulfonyl (triflate) group, an excellent leaving group, which

renders the methyl group highly electrophilic.[3] This property allows for the methylation of a

wide range of nucleophiles, including those that are weakly reactive.[1] This guide provides a

comprehensive overview of the chemical properties, safety data, applications, and handling

protocols for methyl trifluoromethanesulfonate, designed to equip researchers and drug

development professionals with the critical information needed for its safe and effective use.

Chemical and Physical Properties
Methyl trifluoromethanesulfonate is a colorless liquid under standard conditions.[1] Its key

physical and chemical properties are summarized in the table below. It is crucial to note that it
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is sensitive to moisture and air, and hydrolyzes in water to form triflic acid and methanol.[1][3]

Property Value References

CAS Number 333-27-7 [1]

Molecular Formula C₂H₃F₃O₃S [1]

Molecular Weight 164.10 g/mol [1]

Appearance Colorless to yellow liquid [1][4]

Boiling Point 94-99 °C [2]

Melting Point -64 °C [1]

Density 1.45 g/mL at 25 °C [5]

Flash Point 38 °C (100.4 °F) [6]

Refractive Index n20/D 1.326 (lit.) [2]

Solubility

Hydrolyzes in water. Slightly

soluble in chloroform and ethyl

acetate.

[1][4]

Safety and Hazard Information
Methyl trifluoromethanesulfonate is an extremely hazardous substance and must be handled

with stringent safety precautions.[4] It is flammable, corrosive, and highly toxic upon inhalation,

ingestion, or skin contact.[5][6]

2.1 GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour.[7]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[5]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[7]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[5]

Signal Word: Danger[8]

GHS Pictograms:
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Methyl Triflate (CH₃OTf)

Transition State
[Nu---CH₃---OTf]⁻

Nucleophile (Nu:)

Methylated Product (Nu-CH₃)

Triflate Anion (TfO⁻)
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Reaction Setup

Reaction

Workup and Purification

1. Dissolve amine and base
in anhydrous DCM

2. Cool to 0 °C

3. Add MeOTf dropwise

4. Stir and monitor
(TLC/LC-MS)

5. Quench with NaHCO₃(aq)

6. Extraction with DCM

7. Dry and concentrate

8. Column chromatography

Pure N-methylated amine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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